Cas no 14080-58-1 (thieno[2,3-d]pyrimidin-4-ylhydrazine)

Thieno[2,3-d]pyrimidin-4-ylhydrazine is a heterocyclic compound featuring a fused thienopyrimidine core with a hydrazine functional group at the 4-position. This structure imparts versatility in organic synthesis, particularly as a key intermediate in the development of pharmacologically active molecules. Its reactive hydrazine moiety enables facile derivatization, making it valuable for constructing hydrazone, triazole, or other nitrogen-containing heterocycles. The thienopyrimidine scaffold is known for its bioisosteric properties, often enhancing binding affinity in medicinal chemistry applications. This compound is particularly useful in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic candidates, offering a balance of stability and reactivity for targeted molecular design.
thieno[2,3-d]pyrimidin-4-ylhydrazine structure
14080-58-1 structure
Product Name:thieno[2,3-d]pyrimidin-4-ylhydrazine
CAS No:14080-58-1
MF:C6H6N4S
MW:166.203638553619
MDL:MFCD00728978
CID:231625
PubChem ID:736619
Update Time:2025-06-07

thieno[2,3-d]pyrimidin-4-ylhydrazine Chemical and Physical Properties

Names and Identifiers

    • 4-Hydrazinylthieno[2,3-d]pyrimidine
    • 4-Hydrazinothieno[2,3-d]pyrimidine
    • thieno[2,3-d]pyrimidin-4-ylhydrazine
    • Thieno[2,3-d]pyrimidine,4-hydrazinyl-
    • 4-Hydrazino-thieno<pyrimidin
    • 4-Hydrazinyl-Thieno[2,3-d]Pyrimidine
    • Hydrazino-4-thieno<2,3-d>pyrimidin (24)
    • BUTTPARK 145\18-36
    • EN300-11065
    • 14080-58-1
    • AKOS000118592
    • J-515461
    • CS-0207034
    • MFCD00728978
    • SCHEMBL11488262
    • FT-0637008
    • HMS1783B11
    • 4723-89-1
    • 9P-722
    • 3-AMINO-3-(5-CHLORO-2-NITRO-PHENYL)-PROPIONICACID
    • AT38412
    • {thieno[2,3-d]pyrimidin-4-yl}hydrazine
    • Thieno[2,3-d]pyrimidine, 4-hydrazinyl-
    • DTXSID10353074
    • SDCCGMLS-0066106.P001
    • F2124-0490
    • MDL: MFCD00728978
    • Inchi: 1S/C6H6N4S/c7-10-5-4-1-2-11-6(4)9-3-8-5/h1-3H,7H2,(H,8,9,10)
    • InChI Key: PKZQIIZQFUXJNW-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1=NC=NC=2NN

Computed Properties

  • Exact Mass: 166.03100
  • Monoisotopic Mass: 166.031317
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 92.1

Experimental Properties

  • Density: 1.566
  • Melting Point: 222-225
  • Boiling Point: 408°Cat760mmHg
  • Flash Point: 200.5°C
  • Refractive Index: 1.844
  • PSA: 92.07000
  • LogP: 1.75020

thieno[2,3-d]pyrimidin-4-ylhydrazine Security Information

thieno[2,3-d]pyrimidin-4-ylhydrazine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

thieno[2,3-d]pyrimidin-4-ylhydrazine Pricemore >>

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